Cas no 170458-96-5 ((2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl-1,3-oxazolidin-5-one)

• Product Name: (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl-1,3-oxazolidin-5-one
• CAS No: 170458-96-5
• MF: C₁₉H₂₄N₂O₄
• MW: 344.404865264893
• CID: 1061652
• PubChem ID: 10315471
• Update Time: 2025-06-07

(2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl-1,3-oxazolidin-5-one Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl]-1,3-oxazolidin-5-one
• (2S,4S)-2-(1,1-Dimethylethyl)-4-(1H-indol-3-ylmethyl)-5-oxo-3-oxazolidinecarboxy-lic Acid Ethyl Ester;
• DB-309765
• (2S,4S)-2-tBu-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl]-1,3-oxazolidin-5-one
• 170458-96-5
• (2R,4R)-2-tert-Butyl-4-[(1H-indol-3-yl)methyl]-5-oxooxazolidine-3-carboxylic acid ethyl ester
• ETHYL (2R,4R)-2-TERT-BUTYL-4-(1H-INDOL-3-YLMETHYL)-5-OXO-1,3-OXAZOLIDINE-3-CARBOXYLATE
• (2R-cis)-2-(1,1-Dimethylethyl)-4-(1H-indol-3-ylmethyl)-5-oxo-3-oxazolidinecarboxylic Acid Ethyl Ester
• (2S,4S)-2-(TERT-BUTYL)-3-(ETHOXYCARBONYL)-4-(INDOL-3-YL-METHYL]-1,3-OXAZOLIDIN-5-ONE
• (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl-1,3-oxazolidin-5-one

• Inchi： 1S/C19H24N2O4/c1-5-24-18(23)21-15(16(22)25-17(21)19(2,3)4)10-12-11-20-14-9-7-6-8-13(12)14/h6-9,11,15,17,20H,5,10H2,1-4H3/t15-,17-/m1/s1
• InChI Key： OVWPQOZZANXDAA-NVXWUHKLSA-N
• SMILES： O1C([C@@H](CC2=CNC3C=CC=CC2=3)N(C(=O)OCC)[C@H]1C(C)(C)C)=O

Computed Properties

• Exact Mass: 344.17360725g/mol
• Monoisotopic Mass: 344.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 516
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl-1,3-oxazolidin-5-one

Research Brief on (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl)-1,3-oxazolidin-5-one (CAS: 170458-96-5)

The compound (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl)-1,3-oxazolidin-5-one (CAS: 170458-96-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This oxazolidinone derivative, characterized by its unique stereochemistry and functional groups, has been explored for its role as a chiral auxiliary and as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its utility in asymmetric synthesis and its potential as a scaffold for novel therapeutic agents.

One of the key areas of research involving this compound is its application in the synthesis of enantiomerically pure compounds. The stereogenic centers at the 2R and 4R positions make it an excellent candidate for inducing chirality in synthetic pathways. Recent publications have demonstrated its efficacy in the asymmetric alkylation of indole derivatives, leading to the production of high-value intermediates for pharmaceuticals. The tert-butyl group and ethoxycarbonyl moiety further enhance its stability and reactivity, making it a versatile tool in organic synthesis.

In addition to its synthetic utility, (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl)-1,3-oxazolidin-5-one has been investigated for its potential biological activities. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. Researchers have also explored its role in modulating protein-protein interactions, particularly those involving indole-binding domains. These findings open new avenues for the development of small-molecule therapeutics targeting diseases such as cancer and autoimmune disorders.

Recent advancements in analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have enabled more precise characterization of this compound and its derivatives. These techniques have been instrumental in elucidating its conformational stability and interactions with biological targets. Furthermore, computational modeling studies have provided insights into the molecular docking mechanisms of this oxazolidinone derivative, aiding in the rational design of more potent analogs.

The pharmaceutical industry has shown growing interest in (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl)-1,3-oxazolidin-5-one due to its potential as a lead compound. Several patents have been filed in recent years, covering its synthesis methods and therapeutic applications. Industry reports indicate that this compound is being evaluated in preclinical studies for its pharmacokinetic properties and toxicity profiles, with promising preliminary results.

In conclusion, (2R,4R)-2-(tert-Butyl)-3-(ethoxycarbonyl)-4-(indol-3-yl-methyl)-1,3-oxazolidin-5-one (CAS: 170458-96-5) represents a valuable asset in both synthetic chemistry and drug discovery. Its unique structural features and demonstrated biological activities make it a compound of significant interest for future research. Continued exploration of its applications, coupled with advancements in synthetic methodologies, is expected to yield novel therapeutic candidates and further solidify its role in the chemical biology and medicinal chemistry landscape.